molecular formula C9H8ClNO2 B8460107 6-Chloro-7-hydroxy-3,4-dihydrocarbostyril

6-Chloro-7-hydroxy-3,4-dihydrocarbostyril

Cat. No.: B8460107
M. Wt: 197.62 g/mol
InChI Key: WIFRWNDBJXMOBF-UHFFFAOYSA-N
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Description

6-Chloro-7-hydroxy-3,4-dihydrocarbostyril is a useful research compound. Its molecular formula is C9H8ClNO2 and its molecular weight is 197.62 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H8ClNO2

Molecular Weight

197.62 g/mol

IUPAC Name

6-chloro-7-hydroxy-3,4-dihydro-1H-quinolin-2-one

InChI

InChI=1S/C9H8ClNO2/c10-6-3-5-1-2-9(13)11-7(5)4-8(6)12/h3-4,12H,1-2H2,(H,11,13)

InChI Key

WIFRWNDBJXMOBF-UHFFFAOYSA-N

Canonical SMILES

C1CC(=O)NC2=CC(=C(C=C21)Cl)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

The thus obtained 30 g of 6-chloro-7-methoxy-3,4-dihydrocarbostyril are dispersed in 300 ml of 47%-hydrobromic acid aqueous solution and heated for 4 hours under refluxing condition. After cooling of the reaction mixture, the insoluble matter is separated by filtration, washed with water and dried. Recrystallization from methanol-chloroform obtains 25 g of 6-chloro-7-hydroxy-3,4-dihydrocarbostyril in the form of colorless needle-like crystals with a melting point of 264°-266° C.
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Synthesis routes and methods II

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30 Grams of thus obtained 6-chloro-7-methoxy-3,4-dihydrocarbostyril was dispersed in 300 ml of 47% aqueous solution of hydrobromic acid and heated under refluxing condition for 4 hours. After the reaction mixture was cooled, the insoluble matters formed were obtained by filtration, washed with water, dried and recrystallized from methanol-chloroform. 25 Grams of 6-chloro-7-hydroxy-3,4-dihydrocarbostyril having the melting point of 264°-266° C. was obtained as in the form of colorless needle-like crystals.
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